Cas no 1006451-25-7 (1-Butyl-4-chloro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-Butyl-4-chloro-1H-pyrazole-3-carboxylic acid
• CAS No: 1006451-25-7
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD06805222
• CID: 3059052
• PubChem ID: 19619888
• Update Time: 2025-05-22

1-Butyl-4-chloro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-4-chloro-1H-pyrazole-3-carboxylic acid
• AKOS B024322
• ART-CHEM-BB B024322
• 1006451-25-7
• STK510081
• GQB45125
• 1-butyl-4-chloropyrazole-3-carboxylic acid
• AKOS000308824
• EN300-92545
• CS-0264301
• 1-Butyl-4-chloro-1H-pyrazole-3-carboxylicacid
• BBL040935

• MDL： MFCD06805222
• Inchi： 1S/C8H11ClN2O2/c1-2-3-4-11-5-6(9)7(10-11)8(12)13/h5H,2-4H2,1H3,(H,12,13)
• InChI Key： MHJDAWLGUWVPST-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NN(C=1)CCCC

Computed Properties

• Exact Mass: 202.0509053Da
• Monoisotopic Mass: 202.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 347.6±22.0 °C at 760 mmHg

1-Butyl-4-chloro-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-Butyl-4-chloro-1H-pyrazole-3-carboxylic acid

Recent Advances in the Study of 1-Butyl-4-chloro-1H-pyrazole-3-carboxylic acid (CAS: 1006451-25-7)

1-Butyl-4-chloro-1H-pyrazole-3-carboxylic acid (CAS: 1006451-25-7) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate in the development of novel therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-Butyl-4-chloro-1H-pyrazole-3-carboxylic acid, highlighting its efficiency and scalability for industrial production. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also emphasized the compound's stability under various conditions, making it a viable candidate for further pharmaceutical applications.

In another groundbreaking study, researchers investigated the biological activity of 1-Butyl-4-chloro-1H-pyrazole-3-carboxylic acid as a potential inhibitor of specific enzymes involved in inflammatory pathways. The results demonstrated significant inhibitory effects, suggesting its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study also provided insights into the compound's mechanism of action, which involves the modulation of key signaling pathways.

Further research has explored the structural modifications of 1-Butyl-4-chloro-1H-pyrazole-3-carboxylic acid to enhance its pharmacological properties. A recent patent application disclosed novel derivatives of the compound with improved bioavailability and reduced toxicity. These derivatives are currently under preclinical evaluation for their potential as next-generation therapeutics.

The compound's role in drug discovery extends beyond its direct biological activities. Recent studies have utilized 1-Butyl-4-chloro-1H-pyrazole-3-carboxylic acid as a building block for the synthesis of more complex molecules. For instance, it has been incorporated into the design of kinase inhibitors, which are crucial in the treatment of various cancers. The versatility of this compound underscores its importance in medicinal chemistry.

Despite these promising findings, challenges remain in the development of 1-Butyl-4-chloro-1H-pyrazole-3-carboxylic acid-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed in future studies. Researchers are also exploring novel delivery systems to enhance the compound's efficacy and reduce potential side effects.

In conclusion, 1-Butyl-4-chloro-1H-pyrazole-3-carboxylic acid (CAS: 1006451-25-7) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to drug synthesis, highlight its potential in addressing unmet medical needs. Continued research and development efforts are expected to further elucidate its therapeutic potential and pave the way for clinical applications.